Cas no 1236303-04-0 (2-Cyclopropyl-4-(trifluoromethyl)benzoic acid)
2-Cyclopropyl-4-(trifluoromethyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its cyclopropyl and trifluoromethyl substituents. The cyclopropyl group enhances steric and electronic properties, while the trifluoromethyl moiety contributes to increased lipophilicity and metabolic stability. This compound is valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its structural features make it suitable for applications requiring fine-tuned steric and electronic effects. The benzoic acid core allows for further functionalization, enabling versatile derivatization in medicinal chemistry and material science research. High purity grades ensure reproducibility in synthetic applications.
1236303-04-0 structure
Product Name:2-Cyclopropyl-4-(trifluoromethyl)benzoic acid
CAS No:1236303-04-0
MF:C11H9F3O2
MW:230.183173894882
CID:4937907
PubChem ID:59438485
Update Time:2025-05-26
2-Cyclopropyl-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-CYCLOPROPYL-4-(TRIFLUOROMETHYL)BENZOIC ACID
- Benzoicacid,2-cyclopropyl-4-(trifluoromethyl)-
- 2-Cyclopropyl-4-trifluoromethyl-benzoic acid
- 2-Cyclopropyl-4-(trifluoromethyl)benzoic acid
-
- Inchi： 1S/C11H9F3O2/c12-11(13,14)7-3-4-8(10(15)16)9(5-7)6-1-2-6/h3-6H,1-2H2,(H,15,16)
- InChI Key： DJMGUQUJFDRWBM-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(=O)O)=C(C=1)C1CC1)(F)F
Computed Properties
- Exact Mass: 230.05546401 g/mol
- Monoisotopic Mass: 230.05546401 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3
- Molecular Weight: 230.18
2-Cyclopropyl-4-(trifluoromethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099884-1g |
2-Cyclopropyl-4-(trifluoromethyl)benzoic acid |
1236303-04-0 | 97% | 1g |
$616.00 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1236701-100mg |
2-CYCLOPROPYL-4-(TRIFLUOROMETHYL)BENZOIC ACID |
1236303-04-0 | 97% | 100mg |
$635 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1236701-250mg |
2-CYCLOPROPYL-4-(TRIFLUOROMETHYL)BENZOIC ACID |
1236303-04-0 | 97% | 250mg |
$875 | 2024-06-06 | |
| Enamine | EN300-705539-0.05g |
2-cyclopropyl-4-(trifluoromethyl)benzoic acid |
1236303-04-0 | 95.0% | 0.05g |
$298.0 | 2025-03-12 | |
| Enamine | EN300-705539-0.1g |
2-cyclopropyl-4-(trifluoromethyl)benzoic acid |
1236303-04-0 | 95.0% | 0.1g |
$446.0 | 2025-03-12 | |
| Enamine | EN300-705539-0.25g |
2-cyclopropyl-4-(trifluoromethyl)benzoic acid |
1236303-04-0 | 95.0% | 0.25g |
$637.0 | 2025-03-12 | |
| Enamine | EN300-705539-0.5g |
2-cyclopropyl-4-(trifluoromethyl)benzoic acid |
1236303-04-0 | 95.0% | 0.5g |
$1002.0 | 2025-03-12 | |
| Enamine | EN300-705539-1.0g |
2-cyclopropyl-4-(trifluoromethyl)benzoic acid |
1236303-04-0 | 95.0% | 1.0g |
$1286.0 | 2025-03-12 | |
| Enamine | EN300-705539-2.5g |
2-cyclopropyl-4-(trifluoromethyl)benzoic acid |
1236303-04-0 | 95.0% | 2.5g |
$2520.0 | 2025-03-12 | |
| Enamine | EN300-705539-5.0g |
2-cyclopropyl-4-(trifluoromethyl)benzoic acid |
1236303-04-0 | 95.0% | 5.0g |
$3728.0 | 2025-03-12 |
2-Cyclopropyl-4-(trifluoromethyl)benzoic acid Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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